Cas no 646505-59-1 (1,1'-Biphenyl, 3-methoxy-4'-(methylthio)-)

1,1'-Biphenyl, 3-methoxy-4'-(methylthio)- structure
646505-59-1 structure
Product Name:1,1'-Biphenyl, 3-methoxy-4'-(methylthio)-
CAS No:646505-59-1
MF:C14H14OS
MW:230.325362682343
CID:420462
PubChem ID:11287679
Update Time:2025-04-19

1,1'-Biphenyl, 3-methoxy-4'-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 3-methoxy-4'-(methylthio)-
    • 1-methoxy-3-(4-methylsulfanylphenyl)benzene
    • 646505-59-1
    • DTXSID90461282
    • Inchi: 1S/C14H14OS/c1-15-13-5-3-4-12(10-13)11-6-8-14(16-2)9-7-11/h3-10H,1-2H3
    • InChI Key: NSICTLPNNRZHMH-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC(=CC=1)C1C=CC=C(C=1)OC

Computed Properties

  • Exact Mass: 230.07662
  • Monoisotopic Mass: 230.07653624g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 34.5Ų

Experimental Properties

  • PSA: 9.23
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